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Compound Name: Propallylonal

CAS No.: 545-93-7

Cat. No.: B1201359

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific data on the specific neuropharmacological profile of Propallylonal is
limited in publicly accessible literature. This guide summarizes the available information on

Propallylonal and supplements it with established principles of barbiturate neuropharmacology

to provide a comprehensive overview. Sections based on the general properties of barbiturates

are explicitly noted.

Introduction
Propallylonal, also known as Nostal or Ibomal, is a barbiturate derivative developed in the

1920s.[1][2] It exhibits sedative, hypnotic, and anticonvulsant properties.[1][2] While rarely

prescribed in many parts of the world today, it has seen some use as a sleeping medication in

certain Eastern-European countries.[1][2] As a member of the barbiturate class, its primary

mechanism of action is expected to be the positive allosteric modulation of the γ-aminobutyric

acid type A (GABA-A) receptor.
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Barbiturates, including presumably Propallylonal, exert their central nervous system

depressant effects by interacting with the GABA-A receptor, a ligand-gated ion channel.[3][4][5]

Their action is distinct from that of benzodiazepines, another class of drugs that also target the

GABA-A receptor.[6]

At clinically relevant concentrations, barbiturates potentiate the effect of GABA by increasing

the duration of the chloride channel opening, leading to an enhanced influx of chloride ions and

hyperpolarization of the neuron.[4][6] This increased inhibition makes it more difficult for the

neuron to fire an action potential, resulting in the observed sedative and hypnotic effects. At

higher concentrations, barbiturates can directly activate the GABA-A receptor, even in the

absence of GABA.[4][5]

The binding site for barbiturates on the GABA-A receptor is distinct from the GABA and

benzodiazepine binding sites and is thought to be located within the transmembrane domain of

the receptor complex.[5]
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Caption: General signaling pathway of barbiturates at the GABA-A receptor.

Pharmacokinetic Profile
Specific pharmacokinetic data for Propallylonal is sparse. A study in human volunteers who

received a 400 mg oral dose provided the following insights:
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Parameter Value Reference

Renal Elimination
~25% of the dose eliminated

within 48 hours
[6]

Plasma Protein Binding 63% [6]

The primary metabolic pathway for Propallylonal is the hydrolysis of its β-bromoallyl side

chain, which can be subsequently reduced. Other metabolic transformations include the partial

and complete oxidative degradation of the β-bromoallyl side chain. Six distinct metabolites

have been identified in the urine of individuals who have taken the drug.[6]

Experimental Protocols
Due to the lack of specific experimental data for Propallylonal, this section outlines general

methodologies used to characterize the neuropharmacological profile of barbiturates.

In Vitro: GABA-A Receptor Modulation
Objective: To determine the effect of a barbiturate on GABA-A receptor function.

Methodology: Whole-Cell Patch-Clamp Electrophysiology

Cell Culture: Human embryonic kidney (HEK293) cells or a similar cell line are transiently or

stably transfected with cDNAs encoding the subunits of the desired GABA-A receptor

isoform (e.g., α1β2γ2).

Cell Preparation: Cells expressing the receptors are plated on coverslips for

electrophysiological recording.

Recording: Whole-cell voltage-clamp recordings are performed. The cell is held at a negative

membrane potential (e.g., -60 mV) to allow for the measurement of inward chloride currents.

Drug Application: A low concentration of GABA (typically the EC5-EC20) is applied to elicit a

baseline current. The barbiturate is then co-applied with GABA at various concentrations to

determine its potentiating effect. To assess direct activation, the barbiturate is applied in the

absence of GABA.
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Data Analysis: The potentiation of the GABA-evoked current by the barbiturate is quantified

and concentration-response curves are generated to determine the EC50 for potentiation

and direct activation.

In Vivo: Sedative/Hypnotic Effects
Objective: To assess the sedative or hypnotic properties of a barbiturate in an animal model.

Methodology: Loss of Righting Reflex in Rodents

Animals: Male or female mice or rats are used.

Drug Administration: The barbiturate is administered via an appropriate route (e.g.,

intraperitoneal injection). A range of doses is typically tested.

Assessment: The animal is placed on its back. The inability of the animal to right itself (i.e.,

return to a prone position with all four paws on the surface) within a specified time (e.g., 30-

60 seconds) is considered a loss of the righting reflex.

Data Analysis: The number of animals in each dose group that exhibit a loss of the righting

reflex is recorded. The dose that produces this effect in 50% of the animals (HD50) is

calculated. The duration of the loss of the righting reflex can also be measured as an

indicator of the drug's duration of action.

In Vivo: Anticonvulsant Activity
Objective: To evaluate the anticonvulsant efficacy of a barbiturate.

Methodology: Maximal Electroshock (MES) and Pentylenetetrazol (PTZ) Seizure Models in

Rodents

Animals: Mice or rats are used.

Drug Administration: The barbiturate is administered at various doses prior to seizure

induction.

Seizure Induction:
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MES Test: A brief electrical stimulus is delivered through corneal or ear-clip electrodes to

induce a tonic-clonic seizure. The primary endpoint is the abolition of the tonic hindlimb

extension phase of the seizure.

PTZ Test: A convulsant dose of pentylenetetrazol is administered (subcutaneously or

intraperitoneally) to induce clonic seizures. The endpoint is the failure to observe clonic

seizures of a certain duration (e.g., >5 seconds).

Data Analysis: The dose of the barbiturate that protects 50% of the animals from the

respective seizure endpoint (ED50) is determined.
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Caption: A general experimental workflow for characterizing a barbiturate.

Conclusion
Propallylonal is a classic barbiturate with sedative, hypnotic, and anticonvulsant effects. While

specific neuropharmacological data for this compound are not readily available, its mechanism

of action is presumed to be consistent with that of other barbiturates, namely the positive

allosteric modulation of the GABA-A receptor. The limited human pharmacokinetic data

indicates that it is metabolized and renally cleared. Further research would be necessary to

fully characterize its receptor binding profile, in vivo potency, and complete pharmacokinetic

and pharmacodynamic relationships. The experimental protocols described herein provide a

framework for such investigations.
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propallylonal-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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